Cas no 478063-28-4 (N-(2-Methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-Methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide
• CAS No: 478063-28-4
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 5026535
• Update Time: 2025-05-22

N-(2-Methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide
• Oprea1_217519
• MLS000327194
• HMS2282B15
• STK517135
• N-(2-methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide
• SMR000179785
• Z1213678716
• N-(2-Methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide

• Inchi： 1S/C18H15N3O3/c1-24-16-10-6-5-9-14(16)19-18(23)17-15(22)11-12-21(20-17)13-7-3-2-4-8-13/h2-12H,1H3,(H,19,23)
• InChI Key： ZFHYXCMZWOMYEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC(C1C(C=CN(C2C=CC=CC=2)N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• XLogP3: 2.8
• Topological Polar Surface Area: 71

Additional information on N-(2-Methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide

N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 478063-28-4, known as N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridazines, which are heterocyclic compounds with a six-membered ring containing two nitrogen atoms. The dihydropyridazine framework is particularly interesting due to its potential applications in drug design and materials science.

N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide is characterized by its unique structural features, including a carboxamide group attached to the dihydropyridazine ring and a methoxyphenyl substituent at the 2-position. These functional groups contribute to the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules, making this compound a promising candidate for further exploration in drug development.

The synthesis of N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide involves a multi-step process that typically begins with the preparation of the dihydropyridazine core. This is often achieved through cyclization reactions involving appropriate precursors. The introduction of the methoxyphenyl group and the carboxamide group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, reflecting the latest advancements in synthetic chemistry.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. The dihydropyridazine framework has been shown to exhibit activity against various targets, including kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. Recent research has focused on modifying the substituents on the dihydropyridazine ring to enhance selectivity and potency. For instance, studies have demonstrated that the presence of a methoxy group can significantly influence the compound's ability to penetrate cellular membranes, thereby improving its bioavailability.

In addition to its pharmacological applications, N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide has also been investigated for its potential use in materials science. The compound's ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and sensor technology. Researchers have explored its coordination properties with transition metals such as copper and zinc, revealing promising results for its use in homogeneous catalysis.

From an environmental standpoint, understanding the degradation pathways of N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its environmental fate, focusing on factors such as biodegradation rates and partition coefficients. These findings are essential for ensuring that any future applications of this compound are sustainable and environmentally friendly.

In conclusion, N-(2-Methoxyphenyl)-4-Oxo-1-Phenyl-1,4-Dihydropyridazine-3-Carboxamide represents a fascinating example of how modern organic chemistry can lead to innovative solutions in drug discovery and materials science. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a focal point for scientists across various disciplines. As our understanding of its structure-function relationships deepens, it holds great promise for advancing both therapeutic development and technological innovation.